Cas no 215649-78-8 (2-[(2-hydroxyethyl)amino]-N-(3-nitrophenyl)acetamide)

• Product Name: 2-[(2-hydroxyethyl)amino]-N-(3-nitrophenyl)acetamide
• CAS No: 215649-78-8
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 4641611
• Update Time: 2025-10-21

2-[(2-hydroxyethyl)amino]-N-(3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(2-hydroxyethyl)amino]-N-(3-nitrophenyl)-
• 2-[(2-hydroxyethyl)amino]-N-(3-nitrophenyl)acetamide

• Inchi： 1S/C10H13N3O4/c14-5-4-11-7-10(15)12-8-2-1-3-9(6-8)13(16)17/h1-3,6,11,14H,4-5,7H2,(H,12,15)
• InChI Key： RFQXHFQBVXQNAM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CNCCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(2-hydroxyethyl)amino]-N-(3-nitrophenyl)acetamide

Comprehensive Overview of 2-[(2-hydroxyethyl)amino]-N-(3-nitrophenyl)acetamide (CAS No. 215649-78-8)

2-[(2-hydroxyethyl)amino]-N-(3-nitrophenyl)acetamide (CAS No. 215649-78-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of acetamide derivatives, which are widely studied for their bioactive potential. The presence of both hydroxyethyl and nitrophenyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity chemical intermediates like 2-[(2-hydroxyethyl)amino]-N-(3-nitrophenyl)acetamide has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential role as a building block for pharmaceutical active ingredients (APIs) or functional materials. Its nitrophenyl moiety, for instance, is a common feature in compounds with antimicrobial or anti-inflammatory properties, aligning with current trends in targeted drug development.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-[(2-hydroxyethyl)amino]-N-(3-nitrophenyl)acetamide in medicine?" While direct clinical applications are still under investigation, preliminary studies suggest its utility in enzyme inhibition and receptor modulation. The hydroxyethyl group enhances solubility, a critical factor in drug formulation, while the nitrophenyl component may contribute to electron-withdrawing effects, influencing molecular interactions.

From a synthetic chemistry perspective, CAS No. 215649-78-8 is often explored for its reactivity in nucleophilic substitution reactions. This aligns with the growing interest in green chemistry and sustainable synthesis, as researchers seek efficient pathways to reduce waste and energy consumption. The compound's stability under various conditions also makes it a candidate for catalysis research and process optimization.

Another trending topic is the analytical characterization of 2-[(2-hydroxyethyl)amino]-N-(3-nitrophenyl)acetamide. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure, addressing the industry's need for quality control in chemical manufacturing. This is particularly relevant given the rise of precision medicine and personalized therapeutics, where high-purity intermediates are essential.

In summary, 2-[(2-hydroxyethyl)amino]-N-(3-nitrophenyl)acetamide (CAS No. 215649-78-8) represents a promising compound at the intersection of pharmaceutical innovation and chemical synthesis. Its structural features and potential applications continue to inspire research, making it a subject of interest for scientists and industries alike. As the field evolves, this compound may play a pivotal role in addressing challenges in drug delivery, material design, and beyond.